![molecular formula C28H38N2O4 B023452 Cephaeline CAS No. 483-17-0](/img/structure/B23452.png)
Cephaeline
Overview
Description
Cephaeline is an alkaloid found in Cephaelis ipecacuanha and other plant species including Psychotria acuminata . It induces vomiting by stimulating the stomach lining and is found in commercial products such as syrup of ipecac . Chemically, it is closely related to emetine .
Synthesis Analysis
This compound has been discovered to inhibit SARS-CoV-2 with EC50 values of low nanomolar levels potently . The interaction pattern of this compound with other inhibitors binding to the E-site of the mRNA tunnel of the ribosome has been proposed, which holds potential for the development of the next generation of drugs targeting the mRNA tunnel of the ribosome .
Chemical Reactions Analysis
This compound is an alkaloid with the molecular formula C28H38N2O4 . It is closely related to emetine and is found in commercial products such as syrup of ipecac . It has been found to inhibit the cytochrome P450 (CYP) isoforms CYP2D6 and CYP3A4 in vitro .
Physical And Chemical Properties Analysis
This compound is an alkaloid with the molecular formula C28H38N2O4 . It has a molecular weight of 466.6 g/mol . It is originally isolated from C. ipecacuanha and exhibits diverse biological activities .
Scientific Research Applications
Anti-Cancer Properties in Mucoepidermoid Carcinomas
Cephaeline demonstrates anti-cancer properties in mucoepidermoid carcinomas (MECs) of the salivary glands. In studies involving MEC cell lines, this compound reduced cell viability, inhibited tumor growth, and decreased cellular migration. It also disrupted the formation of tumorspheres and altered chromatin histone acetylation levels, indicating its potential as a therapeutic strategy in managing these carcinomas (da Silva et al., 2021).
Pharmacological Activities and Analytical Techniques
This compound has shown efficacy in gastrointestinal disorders, cardiovascular system issues, and against various viruses including Zika and Ebola. Its pharmacological activities and analytical detection techniques are of significant interest. The compound demonstrates antiparasitic properties and has been used in traditional medicine. The analytical techniques for this compound detection include high-performance liquid chromatography and capillary zone electrophoresis (Pate & Pate, 2020).
Antiviral Properties Against Zika and Ebola Virus
This compound is effective against Zika and Ebola virus infections. It acts by inhibiting viral replication and decreasing viral entry, making it a promising pharmaceutical therapy for these infections (Yang et al., 2018).
Biotransformation in Metabolism
Studies on the metabolism of this compound in rats reveal its biotransformation, particularly its conjugation to glucuronide and demethylation processes. Understanding its metabolic pathways is crucial for its pharmaceutical applications (Asano et al., 2010).
Genetic Material Selection for Commercial Purposes
The chemical differences in this compound concentrations among different samples of Carapichea ipecacuanha suggest the potential for selecting genetic material based on the production of this compound for commercial and breeding purposes (Paracampo et al., 2021).
Pharmacokinetics in Humans
The pharmacokinetics of this compound in humans, including its rate of absorption and elimination, have been studied, providing insights necessary for its medicinal use (Scharman et al., 2000).
Antiparasitic and Antimalarial Activities
This compound has potent antileishmanial and antimalarial activities, indicating its potential use in treating these infections (Muhammad et al., 2003).
Mechanism of Action
Target of Action
Cephaeline, an alkaloid found in various plant species, primarily targets the E-tRNA binding site on the small subunit of the eukaryotic ribosome . It also inhibits the cytochrome P450 (CYP) isoforms CYP2D6 and CYP3A4 . Additionally, it has been identified to target the Serotonin 4 (5-HT4) receptor .
Mode of Action
This compound interacts with its targets in a specific manner. Similar to emetine, another alkaloid, this compound forms a stacking interaction with G889 of 18S rRNA and L132 of the protein uS11 . This interaction disrupts the normal functioning of the ribosome, leading to changes in protein synthesis.
Biochemical Pathways
Furthermore, its inhibition of CYP isoforms can affect drug metabolism pathways .
Pharmacokinetics
This compound exhibits certain ADME (Absorption, Distribution, Metabolism, Excretion) properties. After oral administration, the maximum plasma radioactivity levels of this compound were reached at 2.00-3.33 hours . The compound was distributed maximally in most tissues at 24 hours, with tissue radioactivity levels decreasing at a substantially slower rate than that observed in plasma . The cumulative biliary and urinary excretion of radioactivity was 57.5% and 16.5% of the dose, respectively .
Result of Action
The molecular and cellular effects of this compound’s action are diverse. Its interaction with the ribosome can lead to the disruption of protein synthesis, affecting cellular functions. Additionally, this compound has been shown to reduce Zika virus (ZIKV) NS1 protein expression in HEK293 cells .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the absorption, distribution, metabolism, and excretion of this compound can be affected by factors such as the pH of the stomach and the presence of other compounds . .
Future Directions
Cephaeline has shown anti-cancer properties in all MEC cell lines tested by regulating tumor cells’ viability, migration, proliferation, and disrupting the ability of cancer cells to generate tumorspheres . It has also been found to inhibit SARS-CoV-2 with EC50 values of low nanomolar levels potently . These findings may contribute to the development of innovative therapeutics for lung cancer and provide a rationale for designing more potent anti-virus drugs .
Biochemical Analysis
Biochemical Properties
Cephaeline interacts with various biomolecules, including enzymes and proteins. It has been found to inhibit the cytochrome P450 (CYP) isoforms CYP2D6 and CYP3A4 in vitro . These enzymes play a crucial role in drug metabolism and bioactivation, and their inhibition can affect the pharmacokinetics of co-administered drugs .
Cellular Effects
This compound has shown promising anti-cancer activity, particularly against lung cancer . It has been found to reduce Zika virus (ZIKV) NS1 protein expression in HEK293 cells and reduce viral titer in ZIKV-infected SNB-19 cells . It also affects the viability of mucoepidermoid carcinoma (MEC) cells, inhibiting tumor growth and cellular migration potential .
Molecular Mechanism
This compound exerts its effects at the molecular level through various mechanisms. It has been found to bind to the E-tRNA binding site on the small subunit of the eukaryotic ribosome . It also disrupts RNA G-quadruplexes, resulting in the inhibition of G-quadruplex-dependent alternative splicing .
Temporal Effects in Laboratory Settings
This compound’s effects over time in laboratory settings have been observed in studies involving alternative splicing. A single administration of this compound resulted in reduced viability of MEC cells along with the halt on tumor growth and cellular migration potential .
Metabolic Pathways
This compound is metabolized in the liver, where it undergoes O-demethylation to form this compound and 9-O-demethylemetine . This metabolic pathway involves the action of CYP3A4 and CYP2D6 enzymes .
Properties
IUPAC Name |
(1R)-1-[[(2S,3R,11bS)-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-yl]methyl]-7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H38N2O4/c1-5-17-16-30-9-7-19-13-27(33-3)28(34-4)15-22(19)24(30)11-20(17)10-23-21-14-26(32-2)25(31)12-18(21)6-8-29-23/h12-15,17,20,23-24,29,31H,5-11,16H2,1-4H3/t17-,20-,23+,24-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTGZHCFJNDAHEN-OZEXIGSWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN2CCC3=CC(=C(C=C3C2CC1CC4C5=CC(=C(C=C5CCN4)O)OC)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H]1CN2CCC3=CC(=C(C=C3[C@@H]2C[C@@H]1C[C@@H]4C5=CC(=C(C=C5CCN4)O)OC)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H38N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501016520 | |
Record name | Cephaeline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501016520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
466.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
483-17-0, 5853-29-2 | |
Record name | (-)-Cephaeline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=483-17-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cephaeline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000483170 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cephaeline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501016520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cephaeline hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.967 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Cephaeline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.902 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CEPHAELINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QA971541A1 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.